2-(3,3,3-Trifluoropropyl)benzenesulfonamide

• IUPAC Name: 2-(3,3,3-trifluoropropyl)benzenesulfonamide
• InChI: InChI=1S/C9H10F3NO2S/c10-9(11,12)6-5-7-3-1-2-4-8(7)16(13,14)15/h1-4H,5-6H2,(H2,13,14,15)
• InChI Key: PIJUMEVHGDAQBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(F)(F)F)S(=O)(=O)N
• Molecular Formula: C9H10F3NO2S
• DSSTOX Substance ID: DTXSID10451807
• Molecular Weight: 253.24 g/mol
• CAS No.: 94125-42-5

Description

2-(3,3,3-Trifluoropropyl)benzenesulfonamide is a chemical compound with the molecular formula C9H10F3NO2S and a molecular weight of 253.24. It is used for research purposes.

Physical and Chemical Properties Analysis

This compound is very slightly soluble in water (0.43 g/L at 25 ºC). It has a high GI absorption and is BBB permeant. It is not a substrate for P-gp, but it is an inhibitor of CYP2C19.

Scientific Research Applications

Solid-Phase Synthesis Applications

• Polymer-Supported Benzenesulfonamides: These compounds have been used as key intermediates in solid-phase synthesis, contributing to the development of diverse privileged scaffolds. The versatility of benzenesulfonamides in solid-phase synthesis is evident in their involvement in various chemical transformations, including unusual rearrangements (Fülöpová & Soural, 2015).

Medicinal Chemistry and Drug Design

• β-Adrenergic Receptor Agonists: Certain benzenesulfonamides, such as 1,2,3-triazole-substituted variants, have been identified as potent and selective human β-adrenergic receptor agonists. These compounds have shown promising bioavailability and efficacy in stimulating lipolysis in animal models, indicating their potential in therapeutic applications (Brockunier et al., 2000).
• Carbonic Anhydrase Inhibitors: Benzenesulfonamides with triazole moieties have been synthesized and shown to be highly effective inhibitors of human carbonic anhydrase isoforms. Their potential in treating glaucoma is particularly noteworthy due to their significant intraocular pressure-lowering activity in animal models (Nocentini et al., 2016).

Synthesis routes and methods

Procedure details

A mixture of 50.2 g of 2-(3,3,3-trifluoro-1-propenyl)-phenylsulfonamide, 500 ml of ethyl acetate and 5 g of a 5% Pd/C catalyst is shaken for 1/2 hour at 20°-25° C. in a hydrogen atmosphere. The catalyst is then filtered off, the mixture is concentrated by evaporation, and the residue is crystallised from a mixture of methylene chloride and ether to thus yield 49.6 g of 2-(3,3,3-trifluoropropyl)-phenylsulfonamide, m.p. 148°-149° C.